Cas no 622381-65-1 ({4-(4-methylpiperazin-1-yl)methylphenyl}methanol)

• Product Name: {4-(4-methylpiperazin-1-yl)methylphenyl}methanol
• CAS No: 622381-65-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 956352
• PubChem ID: 7162037
• Update Time: 2025-11-01

{4-(4-methylpiperazin-1-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanol
• [4-[(4-METHYLPIPERAZIN-1-YL)METHYL]PHENYL]METHANOL
• (4-(4-methylpiperazin-1-ylmethyl)phenyl)-methanol
• N-methyl-(4-hydroxymethylbenzyl)piperazine
• DTXSID50428134
• CHEBI:194853
• MS-22332
• (4-((4-Methylpiperazin-1-yl)methyl)phenyl)methanol
• MFCD07772866
• TQR0098
• DB-073078
• SCHEMBL348581
• 622381-65-1
• {4-(4-methylpiperazin-1-yl)methylphenyl}methanol

• Inchi： 1S/C13H20N2O/c1-14-6-8-15(9-7-14)10-12-2-4-13(11-16)5-3-12/h2-5,16H,6-11H2,1H3
• InChI Key： ADMFZWUKZBAYIJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.097
• Melting Point: Not available
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.57
• PSA: 26.71000
• LogP: 0.80210
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

{4-(4-methylpiperazin-1-yl)methylphenyl}methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {4-(4-methylpiperazin-1-yl)methylphenyl}methanol

Introduction to {4-(4-methylpiperazin-1-yl)methylphenyl}methanol (CAS No. 622381-65-1)

{4-(4-methylpiperazin-1-yl)methylphenyl}methanol, with the CAS number 622381-65-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a benzyl alcohol moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of {4-(4-methylpiperazin-1-yl)methylphenyl}methanol can be represented as C₁₅H₂₂N₂O. The presence of the piperazine ring, which is a common motif in many pharmaceuticals, suggests that this compound may exhibit significant interactions with biological targets such as receptors and enzymes. The benzyl alcohol group, on the other hand, can influence the compound's solubility and metabolic stability, which are crucial factors in drug development.

Recent studies have explored the potential therapeutic applications of {4-(4-methylpiperazin-1-yl)methylphenyl}methanol. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent activity as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (α7 nAChR). This receptor is implicated in various neurological disorders, including Alzheimer's disease and schizophrenia. The ability of {4-(4-methylpiperazin-1-yl)methylphenyl}methanol to enhance α7 nAChR function could potentially lead to new therapeutic strategies for these conditions.

In addition to its neuropharmacological properties, {4-(4-methylpiperazin-1-yl)methylphenyl}methanol has also been investigated for its anti-inflammatory effects. A study published in Inflammation Research (2023) reported that this compound significantly reduces inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that {4-(4-methylpiperazin-1-yl)methylphenyl}methanol may have potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of {4-(4-methylpiperazin-1-yl)methylphenyl}methanol have also been studied to assess its suitability for drug development. A preclinical study published in Biochemical Pharmacology (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that {4-(4-methylpiperazin-1-yl)methylphenyl}methanol has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further explore the therapeutic potential of {4-(4-methylpiperazin-1-yl)methylphenyl}methanol, several clinical trials are currently underway. One phase I trial is evaluating the safety and tolerability of this compound in healthy volunteers. Preliminary results from this trial have shown that {4-(4-methylpiperazin-1-yl)methylphenyl}methanol is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, {4-(4-methylpiperazin-1-yl)methylphenyl}methanol (CAS No. 622381-65-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, {4-(4-methylpiperazin-1-yl)methylphenyl}methanol may emerge as a valuable tool for addressing unmet medical needs in various disease areas.